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Compound of Interest

Compound Name: N-Boc-3-aminophenylacetic Acid

Cat. No.: B053512 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like N-Boc-3-aminophenylacetic acid are paramount for

ensuring laboratory safety and environmental protection. This guide provides a step-by-step

procedure for the safe disposal of N-Boc-3-aminophenylacetic acid, aligning with standard

laboratory safety protocols and regulatory considerations.

Chemical Safety and Handling Overview
N-Boc-3-aminophenylacetic acid is an organic compound that requires careful handling.

Based on available safety data, it can cause skin, eye, and respiratory irritation.[1] Always

consult the Safety Data Sheet (SDS) for the most detailed and up-to-date safety information

before handling this chemical.[1] Standard personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn at all times.

Key Chemical Properties:
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Property Value Reference

CAS Number 123036-51-1 [1][2][3]

Molecular Formula C13H17NO4 [1][3]

Molecular Weight 251.28 g/mol [1][3]

Hazard Statements H315, H319, H335 [1]

Precautionary Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P332+P313, P337+P313,

P362+P364, P403+P233,

P405, P501

[1]

Step-by-Step Disposal Protocol
The appropriate disposal method for N-Boc-3-aminophenylacetic acid depends on whether it

is in its pure form or mixed with other substances.

Step 1: Waste Identification and Segregation

First, determine if the N-Boc-3-aminophenylacetic acid waste is contaminated with any other

hazardous materials.

Uncontaminated Waste: If the compound is in its pure, unused form or only mixed with non-

hazardous materials, it can be prepared for disposal according to institutional guidelines.

Contaminated Waste: If the compound is mixed with hazardous substances (e.g., flammable

solvents, corrosive acids, or toxic reagents), the entire mixture must be treated as hazardous

waste. The disposal procedure will be dictated by the most hazardous component of the

mixture.[4]

Step 2: Non-Hazardous Waste Disposal

For pure or uncontaminated N-Boc-3-aminophenylacetic acid:
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Consult Institutional Guidelines: Always adhere to your organization's specific protocols for

chemical waste disposal. Your institution's Environmental Health and Safety (EHS)

department is the primary resource for these procedures.[4]

Incineration: A common and recommended disposal method is to dissolve or mix the material

with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner

and scrubber.[4] This should only be performed by a licensed disposal company.

Step 3: Hazardous Waste Disposal

If the N-Boc-3-aminophenylacetic acid waste is contaminated with hazardous substances:

Identify All Contaminants: List all substances that have been mixed with the N-Boc-3-
aminophenylacetic acid.

Segregate Waste: Do not mix incompatible waste streams. Hazardous waste must be

segregated based on its chemical properties (e.g., flammable, corrosive, reactive).[4][5]

Labeling and Storage: The waste container must be clearly labeled with the words

"Hazardous Waste" and a complete list of its contents. Store the container in a designated

satellite accumulation area until it is collected by your institution's EHS department or a

licensed hazardous waste contractor.[4][5]

Regulatory Compliance: Ensure that all federal, state, and local regulations for hazardous

waste disposal are strictly followed.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-Boc-
3-aminophenylacetic acid.
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Caption: Disposal decision workflow for N-Boc-3-aminophenylacetic acid.
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Empty Container Disposal
Properly rinsed and air-dried chemical containers that held N-Boc-3-aminophenylacetic acid
can often be disposed of as regular trash. However, the first rinse must be collected and

disposed of as hazardous waste.[5] For containers of highly toxic chemicals, the first three

rinses must be collected as hazardous waste.[5] Always confirm your institution's specific

procedures for empty container disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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